Cas no 101257-43-6 (2-amino-4-methylheptanoic acid)
101257-43-6 structure
Product Name:2-amino-4-methylheptanoic acid
CAS No:101257-43-6
MF:C8H17NO2
MW:159.2260825634
CID:4566693
PubChem ID:21943660
Update Time:2024-03-01
2-amino-4-methylheptanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-amino-4-methylheptanoic acid
-
- Inchi: 1S/C8H17NO2/c1-3-4-6(2)5-7(9)8(10)11/h6-7H,3-5,9H2,1-2H3,(H,10,11)
- InChI Key: DNYSKHKXONBGNT-UHFFFAOYSA-N
- SMILES: C(O)(=O)C(N)CC(C)CCC
Computed Properties
- Exact Mass: 159.125929g/mol
- Monoisotopic Mass: 159.125929g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 125
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 159.23g/mol
- XLogP3: -0.4
- Topological Polar Surface Area: 63.3Ų
2-amino-4-methylheptanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A615203-10mg |
2-Amino-4-methylheptanoic Acid |
101257-43-6 | 10mg |
$ 50.00 | 2022-06-08 | ||
| TRC | A615203-50mg |
2-Amino-4-methylheptanoic Acid |
101257-43-6 | 50mg |
$ 160.00 | 2022-06-08 | ||
| TRC | A615203-100mg |
2-Amino-4-methylheptanoic Acid |
101257-43-6 | 100mg |
$ 275.00 | 2022-06-08 | ||
| Enamine | EN300-119200-0.05g |
2-amino-4-methylheptanoic acid |
101257-43-6 | 95% | 0.05g |
$174.0 | 2023-07-06 | |
| Enamine | EN300-119200-0.1g |
2-amino-4-methylheptanoic acid |
101257-43-6 | 95% | 0.1g |
$257.0 | 2023-07-06 | |
| Enamine | EN300-119200-0.25g |
2-amino-4-methylheptanoic acid |
101257-43-6 | 95% | 0.25g |
$367.0 | 2023-07-06 | |
| Enamine | EN300-119200-0.5g |
2-amino-4-methylheptanoic acid |
101257-43-6 | 95% | 0.5g |
$579.0 | 2023-07-06 | |
| Enamine | EN300-119200-1.0g |
2-amino-4-methylheptanoic acid |
101257-43-6 | 95% | 1.0g |
$743.0 | 2023-07-06 | |
| Enamine | EN300-119200-2.5g |
2-amino-4-methylheptanoic acid |
101257-43-6 | 95% | 2.5g |
$1454.0 | 2023-07-06 | |
| Enamine | EN300-119200-5.0g |
2-amino-4-methylheptanoic acid |
101257-43-6 | 95% | 5.0g |
$2152.0 | 2023-07-06 |
2-amino-4-methylheptanoic acid Related Literature
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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